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Compound of Interest

Compound Name: 4-Cyano-7-azaindole

Cat. No.: B1339843 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of 4-Cyano-7-azaindole, including operational and

disposal plans.

Chemical Identifier:

Name: 4-Cyano-7-azaindole

Synonyms: 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

CAS Number: 344327-11-3

Hazard Summary: 4-Cyano-7-azaindole is a solid chemical that requires careful handling due

to its potential health hazards. Based on the Globally Harmonized System (GHS), it is classified

with the following hazards:

Harmful if swallowed (H302)

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)
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The signal word for this chemical is "Warning".

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following table

summarizes the recommended PPE for handling 4-Cyano-7-azaindole.

PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Chemical safety goggles or

glasses that meet OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Gloves

Chemical-impermeable gloves.

[1] The specific glove material

should be selected based on

the solvent used and the

duration of handling.

Body Protection Lab Coat/Coveralls

A standard lab coat should be

worn. For procedures with a

higher risk of splash or dust

generation, chemical-resistant

coveralls are recommended.

Respiratory Protection Respirator

For handling fine powders or

when dust generation is likely,

a NIOSH-approved respirator

for particulates should be

used.[2] In case of fire, wear a

self-contained breathing

apparatus.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.
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Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[3]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder.[1][4]

Assemble all necessary equipment and reagents before starting the experiment.

Don the appropriate PPE as outlined in the table above.

Handling:

Avoid direct contact with the skin and eyes.[1]

Avoid inhalation of dust.[1]

When weighing the solid, do so in a fume hood or a ventilated balance enclosure to

minimize dust dispersion.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly sealed.

Store away from incompatible materials such as strong oxidizing agents.[3][5]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-Cyano-7-azaindole and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC105100050&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-cyano-7-azaindole.htm
https://www.sigmaaldrich.com/HK/en/sds/sial/35837?userType=undefined
https://www.chemicalbook.com/msds/4-cyano-7-azaindole.htm
https://www.chemicalbook.com/msds/4-cyano-7-azaindole.htm
https://www.chemicalbook.com/msds/4-cyano-7-azaindole.htm
https://aksci.com/sds/3834EH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC105100050&countryCode=US&language=en
https://aksci.com/sds/3834EH_SDS.pdf
https://www.benchchem.com/product/b1339843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containing 4-Cyano-7-azaindole, including contaminated lab supplies (e.g.,

gloves, weighing paper, pipette tips), must be segregated as hazardous waste.[2]

Waste Collection:

Solid Waste: Collect unused or contaminated solid 4-Cyano-7-azaindole in a clearly

labeled, sealed, and compatible waste container.[2]

Liquid Waste: Collect solutions containing 4-Cyano-7-azaindole in a designated, leak-

proof, and clearly labeled waste container.[2]

Contaminated Materials: Place all contaminated disposable items in a designated, sealed

plastic bag or container labeled as hazardous waste.[2]

Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the chemical name "4-Cyano-
7-azaindole," and any associated hazard symbols.[2]

Store waste containers in a designated and secure hazardous waste accumulation area.

Final Disposal:

Dispose of the waste through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[1] Do not dispose of it down the drain or in the regular

trash.[2]

Experimental Workflow Diagram
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Workflow for Safe Handling of 4-Cyano-7-azaindole
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Caption: A workflow diagram illustrating the safe handling of 4-Cyano-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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